2-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-3-(3,4-dimethylbenzyl)thieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 2-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]sulfanyl-3-[(3,4-dimethylphenyl)methyl]thieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C25H23N3O2S2/c1-16-7-8-18(13-17(16)2)14-28-24(30)23-20(10-12-31-23)26-25(28)32-15-22(29)27-11-9-19-5-3-4-6-21(19)27/h3-8,10,12-13H,9,11,14-15H2,1-2H3
• InChI Key: CTKYCHYVNFQGHC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)CN2C(=O)C3=C(C=CS3)N=C2SCC(=O)N4CCC5=CC=CC=C54)C
• Molecular Formula: C25H23N3O2S2
• Molecular Weight: 461.6 g/mol
• CAS No.: 1252854-70-8

Description

2-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-3-(3,4-dimethylbenzyl)thieno[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C25H23N3O2S2 and its molecular weight is 461.6. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis and Characterization : This compound has been synthesized in several studies, focusing on its chemical properties and potential applications. For instance, Abdelriheem, Ahmad, and Abdelhamid (2015) conducted a study on the synthesis of similar compounds, elucidating their structures through elemental analysis and spectral data (Abdelriheem, Ahmad, & Abdelhamid, 2015).

• Physicochemical Properties : Zadorozhny et al. (2010) explored the physicochemical properties and the biological potential of similar compounds, providing insights into their electronic spectra and potential biological activities (Zadorozhny et al., 2010).

Biological Applications

• Antitumor Activity : Hafez and El-Gazzar (2017) investigated the antitumor activity of new derivatives of this compound. Their study highlighted the significant anticancer properties of these derivatives against various human cancer cell lines (Hafez & El-Gazzar, 2017).

• Antioxidant and Antimicrobial Evaluation : Saundane et al. (2012) evaluated the antioxidant and antimicrobial activities of indolylthienopyrimidines, which are structurally related to the compound . This study demonstrated promising results in these areas (Saundane et al., 2012).

• Antimicrobial Activities : Hafez, El-Gazzar, and Zaki (2016) synthesized novel spiro compounds with sulfonamide and other derivatives, showing considerable antimicrobial activities (Hafez, El-Gazzar, & Zaki, 2016).